[(1S,2S,4S,7R,9R,10S,12R,15S)-4,12-diacetyloxy-15-[(2R,3S)-3-benzamido-2-hydroxy-3-phenylpropanoyl]oxy-1,9-dihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate

• Molecular Formula: C47H51NO14
• Molecular Weight: 853.9 g/mol
• IUPAC Name: [(1S,2S,4S,7R,9R,10S,12R,15S)-4,12-diacetyloxy-15-[(2R,3S)-3-benzamido-2-hydroxy-3-phenylpropanoyl]oxy-1,9-dihydroxy-10,14,17,17-tetramethyl-11-oxo-6-oxatetracyclo[11.3.1.03,10.04,7]heptadec-13-en-2-yl] benzoate
• InChI: InChI=1S/C47H51NO14/c1-25-31(60-43(56)36(52)35(28-16-10-7-11-17-28)48-41(54)29-18-12-8-13-19-29)23-47(57)40(61-42(55)30-20-14-9-15-21-30)38-45(6,32(51)22-33-46(38,24-58-33)62-27(3)50)39(53)37(59-26(2)49)34(25)44(47,4)5/h7-21,31-33,35-38,40,51-52,57H,22-24H2,1-6H3,(H,48,54)/t31-,32+,33+,35-,36+,37+,38?,40-,45+,46-,47+/m0/s1
• InChI Key: RCINICONZNJXQF-WLUSQHPBSA-N
• Isomeric SMILES: CC1=C2[C@H](C(=O)[C@@]3([C@@H](C[C@@H]4[C@](C3[C@@H]([C@@](C2(C)C)(C[C@@H]1OC(=O)[C@@H]([C@H](C5=CC=CC=C5)NC(=O)C6=CC=CC=C6)O)O)OC(=O)C7=CC=CC=C7)(CO4)OC(=O)C)O)C)OC(=O)C
• SMILES: CC1=C2C(C(=O)C3(C(CC4C(C3C(C(C2(C)C)(CC1OC(=O)C(C(C5=CC=CC=C5)NC(=O)C6=CC=CC=C6)O)O)OC(=O)C7=CC=CC=C7)(CO4)OC(=O)C)O)C)OC(=O)C
• synonyms: 7 epi Taxol; 7-epi-Taxol; Anzatax; Bris Taxol; NSC 125973; NSC-125973; NSC125973; Onxol; Paclitaxel; Paclitaxel, (4 alpha)-Isomer; Paxene; Praxel; Taxol; Taxol A; Taxol, Bris

Description

Paclitaxel is a compound extracted from the Pacific yew tree Taxus brevifolia with antineoplastic activity. Paclitaxel binds to tubulin and inhibits the disassembly of microtubules, thereby resulting in the inhibition of cell division. This agent also induces apoptosis by binding to and blocking the function of the apoptosis inhibitor protein Bcl-2 (B-cell Leukemia 2). (NCI04)
Paclitaxel is an antineoplastic agent which acts by inhibitor of cellular mitosis and which currently plays a central role in the therapy of ovarian, breast, and lung cancer. Therapy with paclitaxel has been associated with a low rate of serum enzyme elevations, but has not been clearly linked to cases of clinically apparent acute liver injury.
A cyclodecane isolated from the bark of the Pacific yew tree, TAXUS BREVIFOLIA. It stabilizes MICROTUBULES in their polymerized form leading to cell death.

Scientific Research Applications

1. Asymmetric Synthesis and Molecular Structures

The complex chemical structure you mentioned has been a topic of interest in asymmetric synthesis and molecular structure analysis. One study detailed the one-pot azidation and benzoylation of cis (-)-menthyl phenylglycidates, leading to the formation of enantiopure compounds with structural similarities to your compound. These syntheses contribute to the understanding of molecular stereochemistry and are crucial in pharmaceutical research (Er & Coşkun, 2009).

2. Taxol Side Chain Synthesis

The compound is related to the synthesis of taxol's side chain. Taxol, a prominent chemotherapy medication, involves complex organic syntheses where molecules similar to the one you described play a critical role. One such synthesis involves cis-(-)-Menthyl phenylglycidates in asymmetric synthesis, providing insight into the construction of taxol's pharmacologically active components (Er & Coşkun, 2009).

3. Antimicrobial and Antiproliferative Activities

Compounds structurally related to the one mentioned have been studied for their antimicrobial and antiproliferative effects. For instance, synthetic bornyl benzoates, sharing a similar molecular backbone, showed significant effects on the growth and ultrastructure of Trypanosoma cruzi, a parasite responsible for Chagas disease. These findings are pivotal in developing new treatments for parasitic infections (Corrêa et al., 2012).

4. Potential in Organic Synthesis

The structure's complexity and unique stereochemistry make it a potential candidate for exploring new pathways in organic synthesis. Studies on similar molecules have led to the development of novel synthetic routes and methodologies, enhancing our understanding of chemical synthesis processes. These studies are essential for advancing organic chemistry and finding new ways to create complex molecules (Er & Coşkun, 2009).